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Compound of Interest

Compound Name: Tetravinylsilane

Cat. No.: B072032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the experimental and theoretical

properties of Tetravinylsilane (TVS), a versatile organosilicon compound. By cross-validating

experimental data with computational models, we aim to offer a deeper understanding of its

molecular structure and characteristics, which is crucial for its application in materials science

and as a precursor in chemical synthesis.

Physical and Spectroscopic Properties: A Side-by-
Side Comparison
The following tables summarize the key experimental and theoretical properties of

Tetravinylsilane. Experimental data has been compiled from various reputable sources, while

theoretical values are typically derived from Density Functional Theory (DFT) calculations, a

common computational method for predicting molecular properties.

Table 1: Physical Properties of Tetravinylsilane
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Property Experimental Value Theoretical Value

Boiling Point 130-131 °C Not available

Density 0.800 g/mL at 25 °C Not available

Refractive Index 1.461 at 20 °C Not available

Table 2: ¹H NMR Spectroscopic Data for Tetravinylsilane

Proton Experimental Chemical Shift (δ, ppm)

=CH- 6.12 (m)

=CH₂ 5.95 (m)

Table 3: ¹³C NMR Spectroscopic Data for Tetravinylsilane

Carbon Experimental Chemical Shift (δ, ppm)

=CH- 135.2

=CH₂ 134.3

Table 4: Infrared (IR) Vibrational Frequencies for Tetravinylsilane

Vibrational Mode Experimental Frequency (cm⁻¹)

C-H stretch (vinyl) ~3050

C=C stretch (vinyl) ~1600

Si-C stretch ~950

C-H bend (vinyl) ~1400, ~1010

Table 5: Raman Spectroscopy Data for Tetravinylsilane
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Vibrational Mode Experimental Frequency (cm⁻¹)

C=C stretch (vinyl) Strong peak around 1600

Si-C stretch Moderate peak around 950

Experimental Protocols
Detailed methodologies are essential for the replication and verification of experimental

findings. Below are the standard protocols for determining the key properties of

Tetravinylsilane.

Determination of Boiling Point (Thiele Tube Method)
The boiling point of Tetravinylsilane can be accurately determined using the Thiele tube

method.

Procedure:

A small amount of Tetravinylsilane is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer and placed in a Thiele tube filled with a high-

boiling point liquid (e.g., mineral oil).

The Thiele tube is gently heated, and the temperature is monitored.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

open end of the capillary tube.

Heating is then discontinued, and the liquid is allowed to cool.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube.

Measurement of Density
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The density of liquid Tetravinylsilane can be determined using a pycnometer or a digital

density meter.

Procedure (using a pycnometer):

A clean, dry pycnometer of a known volume is weighed.

The pycnometer is filled with Tetravinylsilane, ensuring no air bubbles are present.

The filled pycnometer is weighed again.

The density is calculated by dividing the mass of the Tetravinylsilane by the volume of the

pycnometer.

Measurement of Refractive Index
The refractive index of Tetravinylsilane is measured using an Abbe refractometer.

Procedure:

The prism of the Abbe refractometer is cleaned with a suitable solvent (e.g., isopropanol)

and allowed to dry.

A few drops of Tetravinylsilane are placed on the surface of the prism.

The prism is closed, and the light source is adjusted.

The refractometer is adjusted until the dividing line between the light and dark fields is sharp

and centered in the crosshairs of the eyepiece.

The refractive index is read directly from the instrument's scale. The temperature should be

noted as the refractive index is temperature-dependent.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectra are recorded on a standard NMR spectrometer.

Procedure:
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A small amount of Tetravinylsilane is dissolved in a deuterated solvent (e.g., CDCl₃).

A small amount of a reference standard, typically tetramethylsilane (TMS), is added.

The solution is transferred to an NMR tube.

The NMR tube is placed in the spectrometer, and the magnetic field is shimmed to achieve

homogeneity.

The ¹H and ¹³C NMR spectra are acquired using standard pulse sequences.

Infrared (IR) and Raman Spectroscopy
IR and Raman spectra provide information about the vibrational modes of the molecule.

Procedure (for IR):

A drop of neat Tetravinylsilane is placed between two salt plates (e.g., NaCl or KBr).

The plates are mounted in the sample holder of an FTIR spectrometer.

The IR spectrum is recorded over the desired wavenumber range (typically 4000-400 cm⁻¹).

Procedure (for Raman):

A small amount of Tetravinylsilane is placed in a glass capillary tube or a suitable sample

holder.

The sample is placed in the Raman spectrometer.

The sample is irradiated with a monochromatic laser source, and the scattered light is

collected and analyzed to generate the Raman spectrum.

Visualization of the Cross-Validation Workflow
The following diagram illustrates the logical workflow for the cross-validation of experimental

and theoretical data for Tetravinylsilane.
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Cross-Validation Workflow for Tetravinylsilane Properties
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Caption: Workflow for comparing experimental and theoretical data.

This guide serves as a valuable resource for researchers by providing a centralized and

comparative overview of the key properties of Tetravinylsilane, supported by detailed

experimental protocols. The cross-validation approach enhances the reliability of the data and

provides a more complete understanding of the molecule's behavior.

To cite this document: BenchChem. [Cross-Validation of Experimental and Theoretical
Properties of Tetravinylsilane: A Comparative Guide]. BenchChem, [2025]. [Online PDF].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072032?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

